Cas no 915234-88-7 (2-O-decanoyl-3,3'-di-O-isobutyrylsucrose)

• Product Name: 2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
• CAS No: 915234-88-7
• MF: C₃₀H₅₂O₁₄
• MW: 636.725491523743
• CID: 2021495
• Update Time: 2025-04-21

2-O-decanoyl-3,3'-di-O-isobutyrylsucrose Chemical and Physical Properties

Names and Identifiers

• 2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
• nicandrose D
• (+)-Nicandrose D

• Inchi： 1S/C30H52O14/c1-6-7-8-9-10-11-12-13-21(34)40-25-24(41-27(37)17(2)3)22(35)19(14-31)39-29(25)44-30(16-33)26(42-28(38)18(4)5)23(36)20(15-32)43-30/h17-20,22-26,29,31-33,35-36H,6-16H2,1-5H3
• InChI Key： HNLDKIWEAVTCKP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(C)C)=O)C(O)C(CO)O1)CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• XLogP3: 2.555

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids